3-(4-hydroxyphenyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Specification

• CAS No.: 2490406-78-3
• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19
• IUPAC Name: 3-(4-hydroxyphenyl)-4-methyl-1H-1,2,4-triazol-5-one
• Standard InChI: InChI=1S/C9H9N3O2/c1-12-8(10-11-9(12)14)6-2-4-7(13)5-3-6/h2-5,13H,1H3,(H,11,14)
• Standard InChI Key: AYJPHLZTDZHKMK-UHFFFAOYSA-N
• SMILES: CN1C(=NNC1=O)C2=CC=C(C=C2)O

Introduction

Synthesis Methods

The synthesis of triazoles often involves condensation reactions between hydrazines and carbonyl compounds. For a compound like 3-(4-hydroxyphenyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one, synthesis might involve reacting a suitable hydrazine derivative with a carbonyl compound bearing the 4-hydroxyphenyl group.

Biological Activities

While specific biological activities of 3-(4-hydroxyphenyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one are not documented, triazoles in general have shown promise in various therapeutic areas:

• Antimicrobial Activity: Many triazoles exhibit potent antimicrobial properties, making them useful in treating fungal infections.

• Anticancer Activity: Some triazoles have been investigated for their anticancer potential, often acting as inhibitors of specific enzymes or receptors involved in cancer cell proliferation.

Research Findings and Future Directions

Given the lack of specific data on 3-(4-hydroxyphenyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one, future research should focus on synthesizing this compound and evaluating its biological activities. This could involve in vitro assays to assess antimicrobial or anticancer properties, as well as computational studies to predict potential interactions with biological targets.